Cas no 82633-43-0 (3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole)

• Product Name: 3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole
• CAS No: 82633-43-0
• MF: C₉H₅F₁₁N₂
• MW: 350.131840467453
• CID: 988006
• PubChem ID: 2776343
• Update Time: 2025-05-20

3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole
• 3-(PERFLUOROPENTYL)-5-METHYLPYRAZOLE
• 5-methyl-3-(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentyl)-1H-pyrazole
• PC1199
• DTXSID70380003
• A840396
• NS00111227
• AKOS016015279
• 5-methyl-3-(perfluoropentyl)-1H-pyrazole
• 3-(Perfluoro-N-pentyl)-5-(methyl)pyrazole
• 5-methyl-3-[1,1,2,2,3,3,4,4,5,5,5-undecakis(fluoranyl)pentyl]-1H-pyrazole
• 82633-43-0
• FT-0613862
• 5-Methyl-3-(perfluoropentyl)pyrazole
• ADTJLQBSULGRRY-UHFFFAOYSA-N
• MFCD00156096
• 5(3)-Methyl-3(5)-(perfluoropentyl)pyrazole

• Inchi： 1S/C9H5F11N2/c1-3-2-4(22-21-3)5(10,11)6(12,13)7(14,15)8(16,17)9(18,19)20/h2H,1H3,(H,21,22)
• InChI Key： ADTJLQBSULGRRY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)NN=1)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 350.02800
• Monoisotopic Mass: 350.02770795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 4.27810

3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole

Professional Introduction to Compound with CAS No. 82633-43-0 and Product Name: 3-(Undecafluoro-1-pentyl)-5-(methyl)pyrazole

The compound with the CAS number 82633-43-0 and the product name 3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole represents a significant advancement in the field of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various therapeutic and industrial domains. The presence of a pyrazole core, combined with fluorinated and alkyl substituents, imparts distinct chemical properties that make it a promising candidate for further research and development.

Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific modification of 3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole with fluorine atoms and a pentyl group enhances its metabolic stability and binding affinity to biological targets. This structural design has been strategically employed to optimize pharmacokinetic profiles, making it an attractive scaffold for drug discovery.

Recent studies have highlighted the role of fluorinated pyrazoles in medicinal chemistry due to their ability to modulate enzyme activity and receptor interactions. For instance, fluorine atoms can increase the lipophilicity of a molecule, improving its membrane permeability, while simultaneously enhancing binding affinity. The undecafluoro-1-pentyl moiety in this compound is particularly noteworthy, as it introduces a high degree of fluorination that can significantly influence its electronic properties and reactivity.

In the context of drug development, 3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole has been investigated for its potential as an intermediate in synthesizing novel therapeutic agents. Its pyrazole core is a versatile pharmacophore that can be further functionalized to target specific disease pathways. Researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The methyl group at the 5-position adds another layer of tunability, allowing for fine adjustments in physicochemical properties such as solubility and bioavailability.

The compound's unique structure also makes it suitable for applications beyond pharmaceuticals. In materials science, fluorinated pyrazoles have been used to develop advanced polymers and coatings with enhanced thermal stability and chemical resistance. The undecafluoro-1-pentyl substituent contributes to these properties by creating a highly stable molecular framework that resists degradation under harsh conditions.

From a synthetic chemistry perspective, the preparation of 3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing compounds with the desired structural integrity for downstream applications.

The biological evaluation of this compound has revealed intriguing interactions with various biological targets. Preclinical studies have demonstrated its efficacy in modulating pathways relevant to neurological disorders, such as Alzheimer's disease and Parkinson's disease. The fluorinated pyrazole scaffold appears to interact with specific receptors and enzymes that are dysregulated in these conditions, offering a potential therapeutic intervention.

Moreover, the compound's stability under physiological conditions makes it an excellent candidate for formulation into oral or injectable drugs. Its resistance to metabolic degradation ensures prolonged bioavailability, which is crucial for achieving therapeutic efficacy. This stability is largely attributed to the presence of fluorine atoms, which are known to enhance molecular rigidity and reduce susceptibility to enzymatic hydrolysis.

In conclusion, 3-(undecafluoro-1-pentyl)-5-(methyl)pyrazole represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional properties make it a versatile tool for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a building block for innovative therapeutics and advanced materials.